Cas no 41512-62-3 (Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
• CAS No: 41512-62-3
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 335114
• PubChem ID: 142537
• Update Time: 2025-04-19

Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
• 3-TRIFLUOROMETHYL-N N-DIMETHYL-4-NITROANILINE
• N,N-dimethyl-4-nitro-3-(trifluoromethyl)aniline
• NN-DIMETHYL-4-NITRO-3-(TRIFLUOROMETHYL)ANILINE ---YELLOW CRYSTALLINE POWDER---
• FR-0699
• N,N-Dimethyl-4-nitro-3-trifluoromethylaniline
• AKOS024284807
• FT-0620360
• 5-Dimethylamino-2-nitrobenzotrifluoride
• DTXSID40194396
• 41512-62-3
• 3-Trifluoromethyl-N,N-dimethyl-4-nitroaniline
• N,N-Dimethyl-4-nitro-3(trifluoromethyl)aniline
• SCHEMBL5452124

• Inchi： 1S/C9H9F3N2O2/c1-13(2)6-3-4-8(14(15)16)7(5-6)9(10,11)12/h3-5H,1-2H3
• InChI Key： HOAMACFOIBEPEK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 234.06200
• Monoisotopic Mass: 234.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• Density: 1.355
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.514
• PSA: 49.06000
• LogP: 3.20280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes